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Compound of Interest

Compound Name: Nona-1,3,5-triene

Cat. No.: B12581624

The proper disposal of Nona-1,3,5-triene, a flammable and potentially hazardous organic
compound, is a critical aspect of laboratory safety and environmental responsibility. This guide
provides a comprehensive, step-by-step protocol for its safe handling and disposal, designed
for researchers, scientists, and professionals in drug development. The following procedures
are synthesized from safety data for structurally similar compounds and established best
practices for chemical waste management.

Quantitative Data Summary

For quick reference, the following table summarizes essential data for Nona-1,3,5-triene and a
related compound, 1-Nonene. This information is crucial for a comprehensive understanding of
the chemical's properties and potential hazards.
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Property Value (Nona-1,3,5-triene) Value (1-Nonene)
Molecular Formula CoH14[1][2][3] CoHis

Molecular Weight 122.21 g/mol [1][2][3] 126.24 g/mol

Physical State Liquid (presumed) Clear, Colorless Liquid
Flash Point No data available 26°C

Solubility in Water No data available Insoluble (1.12mg/L at 25°C)

Flammable liquid and vapor,
Flammable (presumed), o
) ) Causes skin irritation, Causes
] Potential for skin and eye ] o
Primary Hazards S ) T serious eye irritation, May be
irritation, Potential aspiration )
fatal if swallowed and enters
hazard )
airways

Experimental Protocol for Disposal

This protocol details the necessary steps for the safe disposal of Nona-1,3,5-triene in a
laboratory environment. Strict adherence to institutional, local, and national regulations for
hazardous waste disposal is mandatory.

Personal Protective Equipment (PPE) and Safety
Precautions

o Eye Protection: Always wear chemical safety goggles to shield against potential splashes.
e Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required to prevent

skin contact. Inspect gloves for any signs of degradation before use and dispose of them
properly after handling.

» Protective Clothing: A flame-retardant laboratory coat is essential to protect skin and
clothing.

» Ventilation: All handling and disposal procedures must be conducted in a well-ventilated
area, preferably within a certified chemical fume hood.
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e Ignition Sources: Nona-1,3,5-triene is expected to be flammable. Keep it away from open
flames, hot surfaces, sparks, and any other potential sources of ignition. Use explosion-proof
equipment where necessary.

Waste Collection and Storage

o Waste Container: Use a designated, properly labeled, and chemically compatible container
for collecting Nona-1,3,5-triene waste. The container should be in good condition and have
a secure, tight-fitting lid.

o Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "Nona-1,3,5-triene," and the associated hazard symbols (e.g., flammable
liquid).

e Segregation: Do not mix Nona-1,3,5-triene waste with other incompatible waste streams. It
should be stored away from oxidizing agents.

o Storage Location: Store the sealed waste container in a cool, dark, and well-ventilated area
designated for hazardous waste storage, away from heat and direct sunlight.

Disposal Procedure

Consult Regulations: Before initiating disposal, consult your institution's Environmental
Health and Safety (EHS) office and review local and national regulations for hazardous
waste disposal.

Waste Manifest: Complete all required hazardous waste manifest forms as per institutional
and regulatory requirements.

Arrange for Pickup: Contact your institution's licensed hazardous waste disposal contractor
to schedule a pickup for the Nona-1,3,5-triene waste.

Do Not Dispose Down the Drain: Due to its insolubility in water and potential environmental
toxicity, Nona-1,3,5-triene must not be disposed of down the sink or in general trash.

Decontamination: Thoroughly decontaminate any labware or surfaces that have come into
contact with Nona-1,3,5-triene using an appropriate solvent (e.g., ethanol or acetone),
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followed by soap and water. Collect all decontamination materials (e.g., wipes, solvent
rinses) as hazardous waste.

Disposal Workflow

The following diagram illustrates the decision-making process and logical flow for the proper
disposal of Nona-1,3,5-triene.
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Start: Nona-1,3,5-triene Waste Generated

'

1. Assess Hazards
- Flammable

- Skin/Eye Irritant

- Aspiration Hazard

2. Don Personal Protective Equipment (PPE)
- Safety Goggles
- Nitrile Gloves
- Lab Coat

3. Collect Waste in Labeled, Compatible Container

Is the container full?

4. Securely Seal and Store in Designated Hazardous Waste Area Continue to collect waste

5. Consult Institutional and Local Disposal Regulations

6. Arrange for Pickup by Licensed Hazardous Waste Contractor

End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Nona-1,3,5-triene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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